Cas no 318469-40-8 ({1-Methyl-3-(trifluoromethyl)-5-3-(trifluoro-methyl)phenoxy-1H-pyrazol-4-yl}methanol)

Technical Introduction: {1-Methyl-3-(trifluoromethyl)-5-[3-(trifluoromethyl)phenoxy]-1H-pyrazol-4-yl}methanol is a fluorinated pyrazole derivative characterized by its trifluoromethyl and phenoxy substituents, which enhance its stability and reactivity in synthetic applications. The presence of multiple fluorine atoms contributes to increased lipophilicity and metabolic resistance, making it valuable in pharmaceutical and agrochemical research. The hydroxymethyl group at the 4-position offers a versatile handle for further functionalization, enabling its use as a key intermediate in the synthesis of biologically active compounds. Its structural features suggest potential utility in the development of enzyme inhibitors or receptor modulators, particularly where electron-withdrawing properties are advantageous. The compound’s well-defined stereochemistry and purity ensure reproducibility in research settings.

{1-Methyl-3-(trifluoromethyl)-5-3-(trifluoro-methyl)phenoxy-1H-pyrazol-4-yl}methanol structure

318469-40-8 structure

Product Name:{1-Methyl-3-(trifluoromethyl)-5-3-(trifluoro-methyl)phenoxy-1H-pyrazol-4-yl}methanol

CAS No:318469-40-8

MF:C₁₃H₁₀F₆N₂O₂

MW:340.221124172211

MDL:MFCD00172663

CID:1077672

PubChem ID:2775698

Update Time:2025-06-07

{1-Methyl-3-(trifluoromethyl)-5-3-(trifluoro-methyl)phenoxy-1H-pyrazol-4-yl}methanol Chemical and Physical Properties

Names and Identifiers

- 1-(tert-Butyl)-3-((3-(tert-butyl)-2-ethyl-5-methylcyclopenta-1,3-dien-1-yl)methyl)benzene
- {1-Methyl-3-(trifluoromethyl)-5-[3-(trifluoro-methyl)phenoxy]-1H-pyrazol-4-yl}methanol
- [1-Methyl-3-(trifluoromethyl)-5-[3-(trifluoromethyl)phenoxy]-1H-pyrazol-4-yl]methanol
- {1-METHYL-3-(TRIFLUOROMETHYL)-5-[3-(TRIFLUOROMETHYL)PHENOXY]-1H-PYRAZOL-4-YL}METHANOL
- 5G-355S
- AC1MCQEV
- CTK8A2369
- MolPort-001-778-350
- AKOS005070544
- 318469-40-8
- DTXSID00379662
- (1-Methyl-3-(trifluoromethyl)-5-(3-(trifluoromethyl)phenoxy)-1H-pyrazol-4-yl)methanol
- [1-methyl-3-(trifluoromethyl)-5-[3-(trifluoromethyl)phenoxy]pyrazol-4-yl]methanol
- MFCD00172663
- (1-Methyl-3-(trifluoromethyl)-5-[3-(trifluoromethyl)phenoxy]-1h-pyrazol-4-yl)methanol
- J-500234
- CS-0333067
- {1-Methyl-3-(trifluoromethyl)-5-3-(trifluoro-methyl)phenoxy-1H-pyrazol-4-yl}methanol
- MDL： MFCD00172663
- Inchi： 1S/C13H10F6N2O2/c1-21-11(9(6-22)10(20-21)13(17,18)19)23-8-4-2-3-7(5-8)12(14,15)16/h2-5,22H,6H2,1H3
- InChI Key： BJRDDNWYIXOJIN-UHFFFAOYSA-N
- SMILES： FC(C1C(CO)=C(N(C)N=1)OC1C=CC=C(C(F)(F)F)C=1)(F)F

Computed Properties

Exact Mass: 340.06464654g/mol
Monoisotopic Mass: 340.06464654g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 23
Rotatable Bond Count: 5
Complexity: 403
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 47.3Å²

Experimental Properties

Melting Point: 81-83°C

{1-Methyl-3-(trifluoromethyl)-5-3-(trifluoro-methyl)phenoxy-1H-pyrazol-4-yl}methanol Security Information

Hazard Statement： Irritant
Hazardous Material Identification：
HazardClass：IRRITANT

{1-Methyl-3-(trifluoromethyl)-5-3-(trifluoro-methyl)phenoxy-1H-pyrazol-4-yl}methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M029025-250mg	{1-Methyl-3-(trifluoromethyl)-5-[3-(trifluoro-methyl)phenoxy]-1H-pyrazol-4-yl}methanol	318469-40-8		250mg	$ 435.00	2022-06-04
TRC	M029025-500mg	{1-Methyl-3-(trifluoromethyl)-5-[3-(trifluoro-methyl)phenoxy]-1H-pyrazol-4-yl}methanol	318469-40-8		500mg	$ 720.00	2022-06-04
Apollo Scientific	PC9464-500mg	[1-Methyl-3-(trifluoromethyl)-5-[3-(trifluoromethyl)phenoxy]-1H-pyrazol-4-yl]methanol	318469-40-8	97%	500mg	£275.00	2023-09-02
Apollo Scientific	PC9464-1g	[1-Methyl-3-(trifluoromethyl)-5-[3-(trifluoromethyl)phenoxy]-1H-pyrazol-4-yl]methanol	318469-40-8	97%	1g	£366.00	2023-09-02
Apollo Scientific	PC9464-5g	[1-Methyl-3-(trifluoromethyl)-5-[3-(trifluoromethyl)phenoxy]-1H-pyrazol-4-yl]methanol	318469-40-8	97%	5g	£1032.00	2023-09-02
abcr	AB156375-1 g	{1-Methyl-3-(trifluoromethyl)-5-[3-(trifluoromethyl)phenoxy]-1H-pyrazol-4-yl}methanol	318469-40-8		1g	€452.10	2022-03-25
Chemenu	CM369657-1g	(1-Methyl-3-(trifluoromethyl)-5-(3-(trifluoromethyl)phenoxy)-1H-pyrazol-4-yl)methanol	318469-40-8	95%+	1g	$468	2023-02-02
abcr	AB156375-1g	{1-Methyl-3-(trifluoromethyl)-5-[3-(trifluoromethyl)phenoxy]-1H-pyrazol-4-yl}methanol; .	318469-40-8		1g	€587.80	2024-04-17
abcr	AB156375-5g	{1-Methyl-3-(trifluoromethyl)-5-[3-(trifluoromethyl)phenoxy]-1H-pyrazol-4-yl}methanol; .	318469-40-8		5g	€1674.80	2024-04-17
A2B Chem LLC	AF72020-1mg	(1-Methyl-3-(trifluoromethyl)-5-[3-(trifluoromethyl)phenoxy]-1h-pyrazol-4-yl)methanol	318469-40-8	>95%	1mg	$201.00	2024-04-20